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Introduction: Section 106 of the National Historic Preservation Act of 1966 (NHPA) requires

federal agencies to consider the effects of their projects on historic properties. This process

involves a series of steps, including identifying historic properties and assessing the effects of

the undertaking. Remote sensing technologies offer a powerful, non-invasive toolkit for

conducting Section 106 surveys, enabling large-scale analysis, enhancing discovery of

archaeological sites and historic features, and providing valuable data for decision-making.

These application notes and protocols provide a detailed guide to integrating various remote

sensing techniques into the Section 106 review process.

Application Notes
Integrating Remote Sensing into the Four-Step Section
106 Process
Remote sensing can be effectively applied at each stage of the Section 106 process:

Step 1: Initiate the Section 106 Process: While remote sensing is not directly used in the

initial administrative steps, the data it can provide should be considered during the planning

phase to scope the potential need for surveys.
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Step 2: Identify Historic Properties: This is where remote sensing is most impactful. It aids in

defining the Area of Potential Effects (APE) and in the identification of previously unknown

archaeological sites and historic structures.[1][2]

Step 3: Assess Adverse Effects: Remote sensing can be used to monitor changes to historic

properties over time and to assess the potential visual and physical impacts of a project.

Step 4: Resolve Adverse Effects: Data from remote sensing can inform the development of

mitigation measures, such as project redesign to avoid sensitive areas.

Defining the Area of Potential Effects (APE) with Remote
Sensing
The APE is the geographic area within which an undertaking may directly or indirectly cause

alterations in the character or use of historic properties.[1] Remote sensing helps in defining a

more accurate and comprehensive APE by:

Landscape-Level Analysis: Satellite imagery and LiDAR can be used to analyze broad

landscapes to understand the geomorphological and environmental context of potential

historic properties.[3]

Viewshed Analysis: For projects with the potential for visual effects, LiDAR-derived Digital

Elevation Models (DEMs) can be used to conduct viewshed analysis to determine the area

from which the project will be visible.

Predictive Modeling: By combining remote sensing data with other geographic information in

a GIS, predictive models can be developed to identify areas with a high potential for

containing archaeological sites, thus helping to refine the APE.

Identification of Historic Properties
A variety of remote sensing techniques can be employed to identify potential historic properties:

Aerial and Satellite Imagery: High-resolution satellite imagery can reveal features such as

ancient roads, agricultural fields, and even the outlines of buried structures through soil

marks and vegetation anomalies.[4] The analysis of multi-temporal imagery can show

changes in the landscape that may indicate the presence of historic properties.
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Light Detection and Ranging (LiDAR): LiDAR is particularly effective in forested areas, where

it can "see" through the tree canopy to create high-resolution models of the ground surface,

revealing subtle earthworks, mounds, and other archaeological features that are not visible

in traditional aerial photography.

Geophysical Surveys: Techniques such as Ground Penetrating Radar (GPR), magnetometry,

and electrical resistivity are used to investigate subsurface features without excavation.

These methods can detect buried walls, foundations, pits, and other archaeological remains.

Data Presentation and Management
All data collected through remote sensing should be managed within a Geographic Information

System (GIS). This allows for the integration of different datasets, spatial analysis, and the

creation of maps and models to support the Section 106 review process.

Quantitative Data Summary
The following tables provide a summary of quantitative data for various remote sensing

techniques applicable to Section 106 surveys.

Table 1: Comparison of Common Satellite Sensors for Archaeological Prospection
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Satellite/Se
nsor

Spatial
Resolution
(Panchroma
tic)

Spatial
Resolution
(Multispectr
al)

Revisit
Time

Cost

Key
Application
s in Section
106

Pleiades Neo 30 cm 1.2 m Daily High

Detailed site

identification,

feature

mapping,

monitoring.

WorldView-3 31 cm 1.24 m <1 day High

High-

resolution site

discovery,

vegetation

analysis for

crop marks.

IKONOS 82 cm 3.2 m 1-3 days
Moderate to

High

Regional

surveys,

identification

of larger

archaeologic

al features.

QuickBird 61 cm 2.4 m 1-3.5 days
Moderate to

High

Detailed site

mapping and

analysis.

Sentinel-2
10 m (some

bands)

10 m, 20 m,

60 m
5 days Free

Large-scale

landscape

analysis,

monitoring

environmenta

l changes

around sites.

Landsat 8/9 15 m 30 m 16 days Free Regional

landscape

characterizati
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on, long-term

environmenta

l monitoring.

CORONA ~1.8 m
N/A (B&W

Film)
Historical

Low

(declassified)

Historical

landscape

analysis,

identifying

sites

disturbed by

modern

activity.

COSMO-

SkyMed

(SAR)

1 m (Spotlight

mode)
N/A Variable

Moderate to

High

Detection of

subsurface

features,

imaging

through cloud

cover.

Table 2: Typical Geophysical Properties of Archaeological Features and Surrounding Soils
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Material/Feature
Magnetic
Susceptibility (10⁻⁸
SI/kg)

Electrical
Resistivity (ohm-m)

GPR Reflection
Potential

Topsoil 20-100 50-200 Variable

Subsoil 5-30 100-500 Variable

Fired Clay (hearth,

kiln)
100-2000 100-1000 Moderate to High

Ditch/Pit Fill (organic) 50-200 10-100 High

Stone

Foundation/Wall
Low 500-10,000+ High

Buried Metal Objects Very High Very Low (<1) Very High

Compacted Earth

(floor)

Slightly higher than

surrounding soil

Higher than

surrounding soil
Moderate

Note: These values are approximate and can vary significantly depending on soil type,

moisture content, and other environmental factors.

Experimental Protocols
Protocol 1: Archaeological Survey using Airborne LiDAR
1. Objective: To identify and map potential archaeological earthworks and other topographic

features within the Area of Potential Effects (APE).

2. Methodology:

2.1. Data Acquisition:

Specify a high point density for the LiDAR survey (e.g., >8 points per square meter) to

ensure adequate resolution for detecting subtle archaeological features.

Plan the flight mission for "leaf-off" conditions (late fall to early spring) in deciduous forest

areas to maximize ground penetration.
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Ensure the collection of both first and last return data.

2.2. Data Processing:

2.2.1. Point Cloud Classification: Classify the raw LiDAR point cloud data to separate

ground points from vegetation and buildings. This is a critical step for creating a "bare-

earth" Digital Elevation Model (DEM).

2.2.2. DEM Generation: Create a high-resolution DEM (e.g., 0.5 to 1-meter resolution)

from the classified ground points.

2.3. Data Visualization and Analysis:

Generate various visualizations from the DEM to enhance the visibility of archaeological

features. Common techniques include:

Hillshade: Simulates the sun's illumination of the terrain from different angles.

Slope: Highlights changes in terrain steepness.

Local Relief Model (LRM): Removes large-scale topographic trends to emphasize small-

scale features.

Systematically review the visualizations to identify potential archaeological features such

as mounds, earthworks, and old roadbeds.

2.4. Ground-Truthing:

Conduct field verification of identified anomalies to confirm their archaeological nature.

Protocol 2: Ground Penetrating Radar (GPR) Survey for
Site-Specific Investigation
1. Objective: To detect and map subsurface archaeological features within a specific area of

interest identified through other survey methods or historical documentation.

2. Methodology:
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2.1. Site Preparation:

Establish a georeferenced survey grid over the area of interest. The grid size will depend

on the expected size and density of features.

Clear the survey area of any surface obstructions that may interfere with the GPR

antenna.

2.2. GPR Data Acquisition:

Select an appropriate antenna frequency based on the expected depth and size of the

target features. Higher frequencies provide higher resolution but less depth penetration.

Collect data in a series of parallel transects across the grid. A close transect interval (e.g.,

25-50 cm) is crucial for high-resolution 3D imaging.

Maintain a consistent survey speed and antenna contact with the ground.

2.3. Data Processing:

Apply necessary processing steps to the raw GPR data, which may include:

Dewow filtering: To remove low-frequency noise.

Gain adjustments: To amplify weaker signals from deeper reflectors.

Migration: To correctly position dipping reflectors.

2.4. Data Interpretation and Visualization:

Analyze the processed GPR profiles to identify hyperbolic reflections and other anomalies

that may indicate buried features.

Generate "time-slices" or "depth-slices" by combining the data from all transects. These

horizontal maps at different depths can reveal the plan view of buried structures.

2.5. Reporting:
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Produce a report with maps showing the location and depth of interpreted archaeological

features.

Mandatory Visualizations
Signaling Pathways and Workflows

Section 106 Process

Remote Sensing Application

Step 1: Initiate Process

Step 2: Identify Historic Properties

Scoping & Predictive Modeling

Step 3: Assess Adverse Effects

APE Definition & Site Identification

Step 4: Resolve Adverse Effects

Change Detection & Impact AssessmentInforming Avoidance & Minimization

Click to download full resolution via product page

Caption: Integration of Remote Sensing into the ACHP Section 106 Workflow.
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LiDAR Data Processing for Archaeology

LiDAR Data Acquisition
(High Point Density, Leaf-Off)

Raw Point Cloud
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Caption: Workflow for Archaeological LiDAR Data Processing and Analysis.
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GPR Survey Protocol for Section 106

Site Preparation & Grid Layout

GPR Data Acquisition
(Parallel Transects)

Data Processing
(Filtering, Gain, Migration)

Interpretation of Profiles & Time-Slices

Mapping of Subsurface Anomalies

Integration with Section 106 Documentation

Click to download full resolution via product page

Caption: Protocol for a Ground Penetrating Radar Survey in a Section 106 Context.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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